Cas no 328548-64-7 (1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole)

• Product Name: 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole
• CAS No: 328548-64-7
• MF: C₈H₇N₅O₃
• MW: 221.172880411148
• CID: 3071642
• PubChem ID: 780998
• Update Time: 2025-06-08

1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxy-4-nitro-phenyl)-1H-tetrazole
• LS-07783
• MFCD01533032
• STL362900
• 1-(2-methoxy-4-nitrophenyl)-1H-tetrazole
• 1-(2-methoxy-4-nitrophenyl)-1H-1,2,3,4-tetrazole
• AKOS000573673
• H34380
• 328548-64-7
• 1H-tetrazole, 1-(2-methoxy-4-nitrophenyl)-
• CS-0323564
• ALBB-024136
• SR-01000417617-1
• SR-01000417617
• 1-(2-methoxy-4-nitrophenyl)tetrazole
• 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole

• Inchi： 1S/C8H7N5O3/c1-16-8-4-6(13(14)15)2-3-7(8)12-5-9-10-11-12/h2-5H,1H3
• InChI Key： PUUBTZPNPWNQHW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1N1C=NN=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.05488910Da
• Monoisotopic Mass: 221.05488910Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole

1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole: An Overview of a Versatile Compound (CAS No. 328548-64-7)

1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole (CAS No. 328548-64-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole is C₉H₈N₄O₃, and its molecular weight is 204.19 g/mol. The compound features a tetrazole ring, which is known for its high chemical stability and ability to form strong hydrogen bonds. The presence of the nitro group and methoxy substituent on the phenyl ring further enhances its reactivity and biological activity.

Recent studies have highlighted the potential of 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole has been investigated for its potential as an antiviral agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral protein synthesis, thereby preventing the virus from replicating within host cells.

The pharmacokinetic properties of 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole have also been extensively studied. Data from preclinical trials indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for both oral and parenteral administration.

Safety and toxicity studies have shown that 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole is well tolerated at therapeutic doses. Animal models have not reported any significant adverse effects, suggesting that this compound has a favorable safety profile. However, further clinical trials are necessary to confirm these findings in human subjects.

The synthetic route for 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole involves several steps, including the formation of the tetrazole ring and the introduction of the nitro and methoxy groups onto the phenyl ring. The process is well-documented in the literature and can be optimized for large-scale production. This makes it feasible to produce this compound on an industrial scale for pharmaceutical applications.

In conclusion, 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole (CAS No. 328548-64-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers multiple biological activities, including anti-inflammatory and antiviral properties. Ongoing research continues to explore new avenues for its use in drug discovery and development, making it an exciting area of study for scientists and researchers alike.